Cas no 221061-14-9 (2-Bromo-5-methylthiophene-3-carboxylic acid)

• Product Name: 2-Bromo-5-methylthiophene-3-carboxylic acid
• CAS No: 221061-14-9
• MF: C₆H₅BrO₂S
• MW: 221.071699857712
• CID: 1011476
• PubChem ID: 11117589
• Update Time: 2025-04-20

2-Bromo-5-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methylthiophene-3-carboxylic acid
• 2-bromo-5-methyl-3-Thiophenecarboxylic acid
• 3-Thiophenecarboxylic acid, 2-bromo-5-methyl-
• LogP
• SCHEMBL2825614
• EN300-107064
• DTXSID70455841
• MFCD11109385
• 2-Bromo-5-methylthiophene-3-carboxylicacid
• CS-0308082
• 221061-14-9
• DZMYKWBJZZTINV-UHFFFAOYSA-N
• WIA06114
• 2-Bromo-5-methylthiophene-3-carboxylic acid 97%
• AKOS015834930
• Z1269194127
• AS-43694
• 2-bromo-5-methyl-thiophene-3-carboxylic Acid

• Inchi： 1S/C6H5BrO2S/c1-3-2-4(6(8)9)5(7)10-3/h2H,1H3,(H,8,9)
• InChI Key： DZMYKWBJZZTINV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=C(C)S1

Computed Properties

• Exact Mass: 219.91935
• Monoisotopic Mass: 219.91936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids